Cas no 2183372-01-0 (1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane)

• Product name: 1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane
• CAS No: 2183372-01-0
• MF: C₁₆H₂₁ClN₂O
• MW: 292.803743124008
• CID: 5326559
• PubChem ID: 134010068

1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• [4-[(4-Chlorophenyl)methyl]hexahydro-1H-1,4-diazepin-1-yl]cyclopropylmethanone
• 2183372-01-0
• 1-[(4-chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane
• AKOS040862214
• F6743-9384
• 1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane

• Inchi： 1S/C16H21ClN2O/c17-15-6-2-13(3-7-15)12-18-8-1-9-19(11-10-18)16(20)14-4-5-14/h2-3,6-7,14H,1,4-5,8-12H2
• InChI Key： AWOWKUZCLZFWIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCCN(CC1)C(C1CC1)=O

Computed Properties

• Exact Mass: 292.1342410g/mol
• Monoisotopic Mass: 292.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.1±40.0 °C(Predicted)
• pka: 7.10±0.10(Predicted)

Additional information on 1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane

Comprehensive Overview of 1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane (CAS No. 2183372-01-0)

The compound 1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane (CAS No. 2183372-01-0) is a structurally unique diazepane derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a 1,4-diazepane core with a 4-chlorophenyl moiety and a cyclopropanecarbonyl group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane has surged, driven by advancements in drug discovery and medicinal chemistry. This compound’s structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as solubility and metabolic stability. Scientists are exploring its potential in addressing neurological disorders and inflammatory conditions, topics frequently searched in academic and industrial circles.

The synthesis of CAS No. 2183372-01-0 involves multi-step organic reactions, including N-alkylation and acylations, which are critical for achieving high purity and yield. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and ensure consistency. These methods align with the growing emphasis on quality control in chemical manufacturing, a hot topic in pharmaceutical compliance discussions.

From an SEO perspective, keywords such as "1,4-diazepane derivatives", "cyclopropanecarbonyl applications", and "chlorophenylmethyl compounds" are frequently queried by researchers and industry professionals. This reflects the compound’s relevance in academic publications and patent filings. Additionally, its potential role in targeted therapy and precision medicine aligns with trending searches in biotechnology and personalized healthcare.

Environmental and safety considerations are also paramount when working with 1-[(4-Chlorophenyl)methyl]-4-cyclopropanecarbonyl-1,4-diazepane. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. This aligns with global trends emphasizing green chemistry and sustainable lab practices, which are increasingly prioritized in research institutions.

In summary, CAS No. 2183372-01-0 represents a compelling area of study due to its multifunctional chemical properties and potential therapeutic applications. Its integration into high-throughput screening libraries and structure-activity relationship studies underscores its value in modern drug development pipelines. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing its importance in cutting-edge science.